A Technical Guide to 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile: A Key Intermediate in Targeted Cancer Therapy
A Technical Guide to 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile: A Key Intermediate in Targeted Cancer Therapy
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile, a crucial intermediate in the synthesis of the epidermal growth factor receptor (EGFR) inhibitor, Erlotinib. This document outlines its known characteristics, provides a detailed experimental protocol for its utilization in the synthesis of Erlotinib, and discusses its significance within the context of drug development. While direct biological activity of this compound is not extensively documented, its role as a precursor to a potent anti-cancer agent underscores its importance in medicinal chemistry.
Core Properties and Characteristics
2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile is a pale yellow solid organic compound.[1] Its core structure consists of a benzonitrile scaffold substituted with an amino group and two methoxyethoxy side chains. These functional groups are instrumental in its chemical reactivity, particularly in the construction of the quinazoline ring system of Erlotinib.[1]
Physicochemical Properties
The known physical and chemical properties of 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile are summarized in the table below. This data is essential for its handling, storage, and application in synthetic chemistry.
| Property | Value | Reference(s) |
| CAS Number | 950596-58-4 | [1][2][3] |
| Molecular Formula | C₁₃H₁₈N₂O₄ | [1][4] |
| Molecular Weight | 266.3 g/mol | [3] |
| Appearance | Pale yellow powder | [1] |
| Melting Point | 73 to 77°C | [4] |
| Purity (by HPLC) | ≥ 98.0% | [1] |
| Moisture Content | ≤ 0.5% | [1] |
| Single Impurity | ≤ 1.0% | [1] |
| Solubility | Sparingly soluble in water | [5] |
| Storage | Cool, dry place | [1] |
Structural Information
| Identifier | Value |
| IUPAC Name | 2-amino-4,5-bis(2-methoxyethoxy)benzonitrile |
| SMILES | COCCOc1cc(C#N)c(N)cc1OCCOC |
| InChI Key | XCXKYIJVCWFCLF-UHFFFAOYSA-N |
Synthesis and Experimental Protocols
Experimental Protocol: One-Pot Synthesis of Erlotinib from 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile
This protocol describes the formation of the quinazoline ring and its subsequent functionalization in a single reaction vessel.
Materials:
-
2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile
-
Acetonitrile
-
3-Ethynylaniline hydrochloride
-
Trifluoroacetic acid
-
Formamidine acetate
-
Methylethylketone
-
Ethyl acetate
-
Hydrochloric acid (37% solution)
Equipment:
-
Reaction flask with reflux condenser and magnetic stirrer
-
Heating mantle
-
Vacuum distillation apparatus
-
Filtration apparatus
-
Drying oven
Procedure:
-
Charge a reaction flask with 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile (0.139 mol) and acetonitrile (185 ml).
-
To the resulting mixture, add 3-ethynylaniline hydrochloride (0.195 mol), trifluoroacetic acid (0.152 mol), and formamidine acetate (0.145 mol).
-
Heat the reaction mixture to the reflux temperature of acetonitrile and maintain under these conditions for approximately fifteen hours.
-
After the reaction is complete, cool the mixture to approximately 25°C.
-
Remove the acetonitrile by distillation under vacuum.
-
Add methylethylketone (430 ml) to the residue.
-
The resulting raw product is suspended in ethyl acetate (450 ml).
-
Add a 37% solution of hydrochloric acid (0.145 mol) while maintaining the temperature at 15°C for about thirty minutes.
-
Filter the resulting solid, wash it, and dry it in a vacuum oven at 45°C to yield Erlotinib hydrochloride.
Biological Significance and Role in Drug Development
The primary significance of 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile lies in its role as a direct precursor to Erlotinib, a potent tyrosine kinase inhibitor.[1][3] Erlotinib targets the epidermal growth factor receptor (EGFR), which is often overexpressed or mutated in various cancers, particularly non-small cell lung cancer.[7]
Connection to the EGFR Signaling Pathway
The synthesis of Erlotinib from 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile directly contributes to the development of a therapeutic agent that intervenes in a critical cancer-promoting pathway.
Experimental Workflow Logic
The synthesis of a targeted therapeutic like Erlotinib from a key intermediate such as 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile is a multi-step process. The following diagram illustrates a generalized workflow from the intermediate to the final active pharmaceutical ingredient (API).
Safety and Handling
As with any chemical intermediate, proper safety precautions should be taken when handling 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile. Based on available safety data sheets for similar compounds, it is advisable to use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.
Conclusion
2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile is a pivotal molecule in the field of oncology drug development. Its well-defined chemical properties and its role as a key intermediate in the synthesis of Erlotinib make it a compound of high interest to medicinal chemists and pharmaceutical scientists. While further research into its own potential biological activities could be warranted, its current value is firmly established in its contribution to the production of a life-saving targeted cancer therapy. This guide serves as a foundational resource for professionals working with this important compound.
References
- 1. innospk.com [innospk.com]
- 2. Erlotinib Intermediate 2-Amino-4,5-Bis(2-methoxyethoxy)benzonitrile CAS 950596-58-4 China Manufacturers Suppliers Factory Exporter [volsenchem.com]
- 3. pharmaffiliates.com [pharmaffiliates.com]
- 4. 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile | CymitQuimica [cymitquimica.com]
- 5. Page loading... [guidechem.com]
- 6. US9428468B2 - Process for the preparation of erlotinib - Google Patents [patents.google.com]
- 7. Modified Synthesis of Erlotinib Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
